Cas no 1805339-53-0 (3-Amino-6-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine)
1805339-53-0 structure
Product Name:3-Amino-6-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine
CAS No:1805339-53-0
MF:C8H4F5N3
MW:237.12947845459
CID:4853113
Update Time:2023-08-19
3-Amino-6-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Amino-6-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine
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- Inchi： 1S/C8H4F5N3/c9-7(10)6-4(15)1-3(8(11,12)13)5(2-14)16-6/h1,7H,15H2
- InChI Key： HESOETGWUMBFOH-UHFFFAOYSA-N
- SMILES： FC(C1=C(C#N)N=C(C(F)F)C(=C1)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 294
- XLogP3: 1.8
- Topological Polar Surface Area: 62.7
3-Amino-6-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029070033-1g |
3-Amino-6-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine |
1805339-53-0 | 97% | 1g |
$1,490.00 | 2022-04-01 |
3-Amino-6-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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